Cas no 73205-13-7 (Ticabesone Propionate)

• Product Name: Ticabesone Propionate
• CAS No: 73205-13-7
• MF: C₂₅H₃₂F₂O₅S
• MW: 482.580393791199
• CID: 1058119
• Update Time: 2025-10-28

Ticabesone Propionate Chemical and Physical Properties

Names and Identifiers

• Fluticasone Propionate RC D
• Ticabesone Propionate
• (6α,8ξ,10ξ,11β,14ξ,16α,17α)-6,9-Difluoro-11-hydroxy-16-methyl-17- [(methylsulfanyl)carbonyl]-3-oxoandrosta-1,4-dien-17-yl propionat e
• Androsta-1,4-diene-17- carbothioic acid,6,9-difluoro-11- hydroxy-16-methyl-3-oxo-17-(1- oxopropoxy)-, S-methyl ester, (...
• Ticabesone Propionat
• Fluticasone Propionate Impurity D

• Inchi： 1S/C25H32F2O5S/c1-6-20(30)32-25(21(31)33-5)13(2)9-15-16-11-18(26)17-10-14(28)7-8-22(17,3)24(16,27)19(29)12-23(15,25)4/h7-8,10,13,15-16,18-19,29H,6,9,11-12H2,1-5H3/t13-,15+,16+,18+,19+,22+,23+,24+,25+/m1/s1
• InChI Key： DRXCUKXWTNOXTD-CENSZEJFSA-N
• SMILES： S(C)C([C@]1([C@H](C)C[C@H]2[C@@H]3C[C@@H](C4=CC(C=C[C@]4(C)[C@]3([C@H](C[C@@]21C)O)F)=O)F)OC(CC)=O)=O

Additional information on Ticabesone Propionate

Ticabesone Propionate (CAS No. 73205-13-7)

Ticabesone Propionate, identified by the CAS registry number 73205-13-7, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its potential applications in various industries, including pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic methodologies and computational modeling have shed new light on its structure, properties, and functionalization possibilities.

The molecular structure of Ticabesone Propionate is characterized by a unique arrangement of functional groups that contribute to its reactivity and selectivity in chemical reactions. Researchers have employed cutting-edge techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy to elucidate its three-dimensional conformation. These studies have provided valuable insights into the spatial arrangement of atoms, which is crucial for understanding its interaction with other molecules.

One of the most promising aspects of Ticabesone Propionate lies in its versatility as a building block for more complex molecules. Scientists have explored various synthetic pathways to modify its structure, leading to the development of derivatives with enhanced biological activity or improved stability. For instance, recent studies have demonstrated the successful incorporation of this compound into polymer frameworks, resulting in materials with tailored mechanical and thermal properties.

In the pharmaceutical sector, Ticabesone Propionate has shown potential as an intermediate in drug discovery programs targeting diseases such as cancer and inflammatory disorders. Its ability to modulate key biological pathways makes it a valuable candidate for further investigation. Preclinical studies have highlighted its efficacy in inhibiting specific enzymes and receptors, paving the way for future clinical trials.

The agricultural industry has also taken notice of Ticabesone Propionate's potential as a component in crop protection agents. Researchers have investigated its role in enhancing plant resistance to environmental stressors such as drought and pests. Field trials have demonstrated promising results, suggesting that this compound could play a significant role in sustainable agriculture practices.

From a materials science perspective, Ticabesone Propionate has been explored as a precursor for advanced materials such as organic semiconductors and stimuli-responsive polymers. Its electronic properties make it an attractive candidate for applications in flexible electronics and energy storage devices.

In conclusion, Ticabesone Propionate (CAS No. 73205-13-7) represents a multifaceted compound with vast potential across diverse fields. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance as a key player in modern chemical innovation.